Cas no 91195-51-6 (1lambda4-Thiepane-1,4-dione)

• Product Name: 1lambda4-Thiepane-1,4-dione
• CAS No: 91195-51-6
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• MDL: MFCD24698992
• CID: 4664842
• PubChem ID: 122163918
• Update Time: 2025-10-29

1lambda4-Thiepane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1lambda4-thiepane-1,4-dione
• 1-oxothiepan-4-one
• 1lambda4-Thiepane-1,4-dione

• MDL： MFCD24698992
• Inchi： 1S/C6H10O2S/c7-6-2-1-4-9(8)5-3-6/h1-5H2
• InChI Key： UVADJTMBLONRLZ-UHFFFAOYSA-N
• SMILES： S1(CCC(CCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• XLogP3: -0.9
• Topological Polar Surface Area: 53.4

Additional information on 1lambda4-Thiepane-1,4-dione

1λ4-Thiepane-1,4-dione: A Comprehensive Overview

1λ4-Thiepane-1,4-dione, also known by its CAS Registry Number 91195-51-6, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of diones, specifically featuring a thiepane ring system. The thiepane ring, a six-membered ring containing two sulfur atoms and four carbon atoms, is a distinctive structural feature that contributes to the compound's unique chemical properties and potential applications.

The thiepane-1,4-dione system is of particular interest due to its ability to act as a versatile building block in organic synthesis. Recent studies have highlighted its role in the construction of bioactive molecules, including potential drug candidates. For instance, researchers have explored the use of 1λ4-thiepane-1,4-dione in the development of anti-inflammatory agents and antioxidants. These findings underscore the compound's potential in medicinal chemistry and its significance as a platform for further research.

One of the most notable aspects of 91195-51-6 is its structural flexibility. The thiepane ring system allows for various substitution patterns, enabling chemists to tailor the compound's properties for specific applications. Recent advancements in synthetic methodologies have made it easier to access this compound with high purity and yield. For example, a study published in *Organic Letters* demonstrated a novel route to thiepane-1,4-dione derivatives using microwave-assisted synthesis, significantly reducing reaction times while maintaining product quality.

The biological activity of 1λ4-thiepane-1,4-dione has been a focal point of recent investigations. In vitro studies have shown that certain derivatives exhibit potent antioxidant activity, making them promising candidates for use in oxidative stress-related diseases. Additionally, research into their anti-inflammatory properties has revealed potential applications in treating conditions such as arthritis and neurodegenerative disorders. These findings highlight the compound's versatility and its potential impact on therapeutic development.

In terms of industrial applications, thiepane-1,4-dione derivatives are being explored for their role in agrochemicals and materials science. For example, their ability to act as precursors for advanced materials with tailored electronic properties has opened new avenues for research in nanotechnology. Furthermore, their use in polymer chemistry has been investigated, with promising results in the development of high-performance polymers for electronic applications.

From a synthetic standpoint, the preparation of 91195-51-6 involves a series of well-defined steps that require precise control over reaction conditions. Recent breakthroughs in catalytic processes have enabled more efficient syntheses, reducing costs and improving scalability. These advancements are critical for transitioning laboratory findings into industrial applications.

In conclusion, 1λ4-thiepane-1,4-dione (CAS No: 91195-51-6) stands at the intersection of organic synthesis and pharmacology, offering a wealth of opportunities for innovation across multiple disciplines. Its unique structural features and diverse biological activities make it a valuable compound for both academic research and industrial development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science.